Cas no 908140-36-3 (1-(2-Fluorophenyl)-3-phenyl-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(2-Fluorophenyl)-3-phenyl-1H-pyrazole-4-carbonitrile
• CAS No: 908140-36-3
• MF: C₁₆H₁₀FN₃
• MW: 263.269106388092
• CID: 5733126
• PubChem ID: 97289918
• Update Time: 2025-08-05

1-(2-Fluorophenyl)-3-phenyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-3-phenyl-1H-pyrazole-4-carbonitrile
• 1-(2-FLUOROPHENYL)-3-PHENYLPYRAZOLE-4-CARBONITRILE
• 908140-36-3
• 1H-Pyrazole-4-carbonitrile, 1-(2-fluorophenyl)-3-phenyl-

• Inchi： 1S/C16H10FN3/c17-14-8-4-5-9-15(14)20-11-13(10-18)16(19-20)12-6-2-1-3-7-12/h1-9,11H
• InChI Key： GUOWJTMRXPRPAM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C=C(C#N)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 263.08587549g/mol
• Monoisotopic Mass: 263.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-(2-Fluorophenyl)-3-phenyl-1H-pyrazole-4-carbonitrile

Professional Introduction to 1-(2-Fluorophenyl)-3-phenyl-1H-pyrazole-4-carbonitrile (CAS No. 908140-36-3)

1-(2-Fluorophenyl)-3-phenyl-1H-pyrazole-4-carbonitrile is a highly intriguing compound in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural framework, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both fluoro and phenyl substituents in its molecular structure imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

The chemical formula of this compound can be represented as C₁₇H₁₁N₃F, highlighting its composition of carbon, hydrogen, nitrogen, and fluorine atoms. The pyrazole core, a six-membered aromatic ring containing two nitrogen atoms, serves as the backbone of this molecule. This core structure is well-documented for its versatility in medicinal chemistry, often serving as a scaffold for developing bioactive molecules.

In recent years, there has been a surge in research focused on pyrazole derivatives due to their broad spectrum of biological activities. These derivatives have been investigated for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The introduction of fluorine atoms into the pyrazole ring enhances the metabolic stability and binding affinity of these compounds, making them more suitable for therapeutic applications.

1-(2-Fluorophenyl)-3-phenyl-1H-pyrazole-4-carbonitrile stands out among these derivatives due to its specific substitution pattern. The fluoro group at the 2-position of the phenyl ring introduces electron-withdrawing effects, which can modulate the reactivity and selectivity of the molecule. This feature is particularly advantageous in designing molecules that interact with biological targets with high precision.

The nitrile group at the 4-position of the pyrazole ring further contributes to the compound's unique properties. Nitrile groups are known for their ability to enhance binding interactions through hydrogen bonding and dipole-dipole interactions. This makes 1-(2-Fluorophenyl)-3-phenyl-1H-pyrazole-4-carbonitrile a promising candidate for developing novel ligands that can bind to biological macromolecules with high affinity.

Recent studies have demonstrated the potential of this compound in inhibiting specific enzymes and receptors involved in disease pathways. For instance, research has shown that pyrazole derivatives can act as inhibitors of kinases, which are critical targets in cancer therapy. The fluorine substituent enhances the potency of these inhibitors by improving their binding to the active site of the target enzyme.

The phenyl group at the 3-position of the pyrazole ring also plays a crucial role in determining the biological activity of this compound. Phenyl rings are known to contribute to hydrophobic interactions, which can influence the molecule's solubility and membrane permeability. These properties are essential for drug candidates that need to cross biological barriers effectively.

In addition to its potential as an enzyme inhibitor, 1-(2-Fluorophenyl)-3-phenyl-1H-pyrazole-4-carbonitrile has shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties, where it interacts with inflammatory pathways by modulating key signaling molecules. The unique combination of substituents in this molecule allows it to engage with multiple targets simultaneously, potentially leading to synergistic therapeutic effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

The pharmacokinetic properties of 1-(2-Fluorophenyl)-3-phenyl-1H-pyrazole-4-carbonitrile are also subjects of intense research. Understanding how a molecule behaves within an organism is crucial for determining its efficacy and safety profile. Studies have focused on optimizing absorption, distribution, metabolism, excretion (ADME) properties to enhance bioavailability and reduce off-target effects.

The use of computational modeling has been instrumental in predicting the biological activity and pharmacokinetic behavior of this compound. Molecular docking studies have helped researchers identify potential binding modes with target proteins, providing insights into how modifications can improve activity. These computational approaches complement experimental work by offering rapid screening capabilities.

In conclusion, 1-(2-Fluorophenyl)-3-phenyl-1H-pyrazole-4-carbonitrile (CAS No. 908140-36-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating various diseases make it a valuable compound for further research and development.